2-(Chloromethyl)-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole hydrochloride

• IUPAC Name: 2-(chloromethyl)-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole;hydrochloride
• InChI: InChI=1S/C10H9ClN2O2.ClH/c11-5-10-12-6-3-8-9(4-7(6)13-10)15-2-1-14-8;/h3-4H,1-2,5H2,(H,12,13);1H
• InChI Key: RNEXGBURHGPCPN-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=C3C(=C2)N=C(N3)CCl.Cl
• Molecular Formula: C10H10Cl2N2O2
• Molecular Weight: 261.10 g/mol

Description

“2-(Chloromethyl)-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole hydrochloride” is a chemical compound with the molecular formula C10H10Cl2N2O2. It has a molecular weight of 261.1 g/mol.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H9ClN2O2.ClH/c11-5-10-12-6-3-8-9(4-7(6)13-10)15-2-1-14-8;/h3-4H,1-2,5H2,(H,12,13);1H. This code provides a detailed description of the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 261.1 g/mol. It is recommended to be stored in a refrigerated environment.

Scientific Research Applications

Structural and Spectral Studies

• Molecular Structure Analysis: Extensive studies on the molecular structure of 2-chloromethyl-1H-benzimidazole hydrochloride have been conducted, using techniques like X-ray crystallography, NMR, FT-IR, UV/vis, and elemental analysis. The compound forms an infinite chain structure through intermolecular hydrogen bonds (Abdel Ghani & Mansour, 2012).

Antimicrobial and Antifungal Applications

• Antibacterial Activity: Various derivatives of 2-chloromethyl-1H-benzimidazole have shown significant in vitro antimicrobial activity against a range of gram-positive and gram-negative bacterial strains (Mahalakshmi & Chidambaranathan, 2015).
• Fungicidal Properties: Some 5-membered heterocyclic derivatives containing benzimidazoles have been evaluated for their fungicidal activities, with a few showing better effectiveness than commercially used fungicides (Mishra, Singh, Dubey, & Mishra, 1993).

Anticancer Potential

• Antiproliferative Activity: Novel 2-amino-4-aryl-4,10-dihydro[1,3,5]triazino[1,2-a]benzimidazoles have been synthesized and tested for antiproliferative activity in vitro on several human cancer cell lines, with some compounds showing moderate activity (Hranjec, Pavlović, & Karminski-Zamola, 2012).
• Cytotoxicity Evaluation: Benzimidazole-4,7-diones substituted at the 2-position, synthesized using 2-chloromethyl-1,5,6-trimethyl-1H-benzimidazole-4,7-dione, exhibited significant cytotoxicity on colon, breast, and lung cancer cell lines (Gellis, Kovacic, Boufatah, & Vanelle, 2008).

Analgesic and Anti-inflammatory Activities

• Analgesic and Anti-inflammatory Properties: A series of 2-methylaminobenzimidazole derivatives synthesized from 2-(chloromethyl)-1H-benzimidazole derivatives showed potent analgesic and anti-inflammatory activities in mice and rat models (Achar, Hosamani, & Seetharamareddy, 2010).

Synthesis of Diverse Chemical Libraries

• Generation of Structurally Diverse Compounds: Using 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride as a starting material, a variety of structurally diverse compounds, including pyrazolines, pyridines, benzodiazepines, and others were synthesized (Roman, 2013).

Mechanism of Action

Target of action

Benzimidazoles are a class of compounds that have a wide range of targets depending on their specific structures and functional groups. They are known to interact with various enzymes and receptors in the body .

Mode of action

The mode of action of benzimidazoles also varies. Some benzimidazoles inhibit enzyme activity, while others may act as agonists or antagonists at various receptors .

Biochemical pathways

Benzimidazoles can affect multiple biochemical pathways. For example, some benzimidazoles are used as antifungal agents and work by disrupting the synthesis of microtubules, a key component of the cell’s cytoskeleton .

Pharmacokinetics

The absorption, distribution, metabolism, and excretion (ADME) of benzimidazoles can vary greatly depending on their specific structures. Some are well absorbed and extensively metabolized, while others may be poorly absorbed and excreted largely unchanged .

Result of action

The effects of benzimidazoles at the molecular and cellular level can include changes in cell morphology, inhibition of cell growth, and induction of cell death, among others .

Action environment

The action of benzimidazoles can be influenced by various environmental factors, such as pH, temperature, and the presence of other substances that can interact with the compound .